Cas no 1610045-39-0 (6-Bromo-8-chloro-3-methyl-[1,2,4]triazolo[4,3-a]pyrazine)

• Product Name: 6-Bromo-8-chloro-3-methyl-[1,2,4]triazolo[4,3-a]pyrazine
• CAS No: 1610045-39-0
• MF: C₆H₄BrClN₄
• MW: 247.479758262634
• MDL: MFCD28405548
• CID: 4610895
• PubChem ID: 86719150
• Update Time: 2024-11-04

6-Bromo-8-chloro-3-methyl-[1,2,4]triazolo[4,3-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-8-chloro-3-methyl-[1,2,4]triazolo[4,3-a]pyrazine
• 6-bromo-8-chloro-3-methyl-[1,2,4]-triazolo[4,3-a]pyrazine
• SY322574
• BS-43168
• CS-0057873
• NEAFXDZUEAMBOI-UHFFFAOYSA-N
• 1610045-39-0
• MFCD28405548
• SCHEMBL15720596
• 6-Bromo-8-chloro-3-methyl-[1,2,4]triazolo[4,3-a]pyrazine

• MDL： MFCD28405548
• Inchi： 1S/C6H4BrClN4/c1-3-10-11-6-5(8)9-4(7)2-12(3)6/h2H,1H3
• InChI Key： NEAFXDZUEAMBOI-UHFFFAOYSA-N
• SMILES： BrC1=CN2C(C(=N1)Cl)=NN=C2C

Computed Properties

• Exact Mass: 245.93079 g/mol
• Monoisotopic Mass: 245.93079 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.1
• Molecular Weight: 247.48